Cas no 1184050-14-3 ([(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid)

• Product Name: [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid
• CAS No: 1184050-14-3
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 2159493
• Update Time: 2025-06-08

[(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid
• 2-((3,4-Dichlorobenzyl)(ethyl)amino)acetic acid
• AM91039
• [(3,4-Dichlorobenzyl)ethylamino]acetic acid

• Inchi： 1S/C11H13Cl2NO2/c1-2-14(7-11(15)16)6-8-3-4-9(12)10(13)5-8/h3-5H,2,6-7H2,1H3,(H,15,16)
• InChI Key： PGCNMGGNENWLLT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN(CC(=O)O)CC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Topological Polar Surface Area: 40.5

Additional information on [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid

Recent Advances in the Study of [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid (CAS: 1184050-14-3)

The compound [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid (CAS: 1184050-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid has demonstrated notable effects in modulating specific biochemical pathways. Recent in vitro studies have revealed its potential as an inhibitor of certain enzymes involved in inflammatory and metabolic disorders. For instance, it has shown inhibitory activity against key targets in the arachidonic acid pathway, suggesting possible applications in treating inflammatory diseases. These findings are supported by molecular docking studies, which indicate strong binding affinities to the active sites of target enzymes.

Preclinical studies have further explored the compound's pharmacokinetic and pharmacodynamic properties. Animal models have been used to assess its bioavailability, metabolism, and toxicity profiles. Preliminary results indicate that [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid exhibits favorable pharmacokinetic characteristics, including good oral absorption and moderate half-life. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

The therapeutic potential of [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid extends beyond inflammation. Emerging research suggests its applicability in oncology, where it has shown cytotoxic effects against certain cancer cell lines. Mechanistic studies are underway to understand its mode of action in inducing apoptosis and inhibiting proliferation. These findings open new avenues for developing targeted therapies for cancer treatment.

In conclusion, [(3,4-Dichloro-benzyl)-ethyl-amino]-acetic acid (CAS: 1184050-14-3) represents a promising candidate for drug development, with demonstrated activity in multiple therapeutic areas. Ongoing research is expected to further elucidate its mechanisms, optimize its properties, and explore its clinical potential. The compound's versatility and efficacy make it a valuable subject of study in the chemical biology and pharmaceutical fields.